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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188

For researchers, scientists, and drug development professionals in the fragrance industry, a
detailed understanding of the performance of aroma chemicals is paramount. This guide
provides an objective comparison of butyl valerate against other common fruity esters—ethyl
butyrate, isoamyl acetate, and butyl acetate—with a focus on their application in fragrances.
The selection of an appropriate ester is critical in achieving the desired olfactory profile,
stability, and longevity of a fragrance. This document presents quantitative data, detailed
experimental protocols, and visualizations to aid in the informed selection of these compounds.

Data Presentation: Comparative Analysis of Fruity
Esters

The following table summarizes the key physicochemical and sensory properties of butyl
valerate and three other widely used fruity esters. This data facilitates a direct comparison of
their odor characteristics and physical properties relevant to fragrance formulation.
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Isoamyl
Property Butyl Valerate Ethyl Butyrate Butyl Acetate
Acetate
CAS Number 591-68-4[1][2] 105-54-4 123-92-2[3] 123-86-4[4]
Molecular
CoH1s02[1][2] CeH1202 C7H1402[3] CeH1202
Formula
Molecular Weight
158.24[1] 116.16 130.19[3] 116.16
(g/mol)
. _ Ethereal, fruity,
Fruity, apple, Sweet, fruity,
. _ . Banana, pear, banana-
Odor Profile pineapple, green, pineapple, ] )
sweet, fruity[7][8] pineapple-
sweet[1][5] banana[6]
pear[9]
Odor Detection
) ~1.5 (for ethyl
Threshold (in 1 Not Found Not Found
valerate)[7]
water, ppb)
Vapor Pressure
~0.47 (est.)[1] Not Found 5.6[10][11] Not Found
(mmHg @ 25°C)
Boiling Point (°C)  186-187[12] 121 142[3] 126.1[9]

Solubility in
Water

Slightly
soluble[1][5]

Slightly soluble

Slightly soluble
(0.3g/100mI)[3]

Slightly soluble
(0.7g/100mI)[9]

Experimental Protocols

To ensure a standardized and objective comparison of fragrance esters, detailed experimental

protocols are necessary. The following sections outline the methodologies for sensory and

stability evaluation.

Sensory Evaluation Protocol: Odor Profile and Intensity

Objective: To characterize and compare the odor profile and intensity of butyl valerate and

other fruity esters using a trained sensory panel.

Materials:
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» Butyl valerate, ethyl butyrate, isoamyl acetate, and butyl acetate (high purity, fragrance
grade)

e Odorless solvent (e.g., diethyl phthalate or ethanol)

e Glass vials with PTFE-lined caps

o Fragrance blotters (smelling strips)

o Controlled environment sensory evaluation room (odor-free, controlled temperature and
humidity)

Procedure:

e Panel Selection and Training:

o Select 10-15 panelists based on their olfactory acuity and ability to describe scents.

o Train the panel over several sessions to identify and rate the intensity of various fruity and
ester-like aroma standards.[13] Develop a consensus vocabulary (lexicon) to describe the
observed scents.[13]

e Sample Preparation:

o Prepare 1% solutions of each ester in the chosen solvent.

o Label the vials with random three-digit codes to blind the samples.

o Evaluation:

o

Dip a fragrance blotter into each coded sample for 2 seconds, ensuring consistent
saturation.

o

Present the blotters to the panelists in a randomized order.

[¢]

Panelists will evaluate the odor profile of each sample immediately after dipping (top
notes), after 15 minutes (heart notes), and after 1 hour (base notes).
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o For each time point, panelists will describe the scent using the established lexicon and
rate the overall odor intensity on a 10-point scale (1 = very weak, 10 = very strong).

o Data Analysis:
o Compile the intensity ratings and descriptive terms for each ester.
o Calculate the mean and standard deviation for the intensity ratings at each time point.

o Generate an odor profile for each ester based on the frequency of the descriptive terms
used by the panelists.

Stability Testing Protocol: Fragrance in a Model
Cosmetic Lotion

Objective: To assess the chemical stability of butyl valerate and other fruity esters in a
standard oil-in-water lotion base under accelerated aging conditions.

Materials:

Butyl valerate, ethyl butyrate, isoamyl acetate, and butyl acetate

Model oil-in-water (O/W) lotion base (fragrance-free)

Glass jars with airtight lids

Stability chambers (controlled temperature and light)

Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

e Sample Preparation:

o Prepare four batches of the model lotion, each containing 0.5% (w/w) of one of the test
esters.

o Ensure the ester is thoroughly incorporated into the lotion.
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o Package the lotions in the glass jars.

o Accelerated Stability Study:
o Store the samples under the following conditions for 12 weeks:[14][15]
= Condition A: 40°C + 2°C (elevated temperature)
» Condition B: 4°C £ 2°C (refrigerated, as a control)
» Condition C: 25°C + 2°C with exposure to UV light (to assess photostability)
o At time points 0, 4, 8, and 12 weeks, remove a sample from each condition for analysis.
e Analytical Method (GC-MS):

o Extraction: Extract the fragrance ester from the lotion matrix using a suitable solvent (e.g.,
hexane or methyl tert-butyl ether) via liquid-liquid extraction.[16]

o GC-MS Analysis:

Inject the extract into the GC-MS system.
= Use a suitable capillary column (e.g., DB-5ms) for separation.

» Set the oven temperature program to effectively separate the ester from other matrix
components.

» Operate the mass spectrometer in scan mode to identify the ester and any potential
degradation products.

» Quantify the concentration of the ester at each time point using a previously established
calibration curve.[16]

e Data Analysis:

o Calculate the percentage of the initial ester concentration remaining at each time point for
each storage condition.
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o Plot the degradation curves for each ester under each condition.

o Analyze the mass spectra for the appearance of new peaks that may indicate degradation
products.

Mandatory Visualization

The following diagrams illustrate the relationships between the compared esters and a typical
experimental workflow for their evaluation.
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Fig. 1: Structural and Scent Relationships of Fruity Esters
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Fig. 2: Experimental Workflow for Fragrance Ester Comparison

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b146188?utm_src=pdf-body-img
https://www.benchchem.com/product/b146188?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. scent.vn [scent.vn]

. CAS 591-68-4: Butyl valerate | CymitQuimica [cymitquimica.com]
. Isoamyl acetate - Wikipedia [en.wikipedia.org]

. butyl acetate, 123-86-4 [thegoodscentscompany.com]

. iIsoamyl valerate, 2050-09-1 [thegoodscentscompany.com]

. sci-hub.box [sci-hub.box]

. Esters [leffingwell.com]

. humiditycontrol.com [humiditycontrol.com]

°
© (0] ~ » &) faN w N -

. img.perfumerflavorist.com [img.perfumerflavorist.com]

.
[ERN
o

. iIsoamyl acetate, 123-92-2 [thegoodscentscompany.com]

.
[ERN
=

. Isoamyl Acetate | C7TH1402 | CID 31276 - PubChem [pubchem.ncbi.nim.nih.gov]

.
[ERN
N

. mdpi.com [mdpi.com]

.
[ERN
w

. benchchem.com [benchchem.com]

[ ]
=
N

. makingcosmetics.com [makingcosmetics.com]
e 15. researchgate.net [researchgate.net]

e 16. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid—
liquid extraction and GC-MS - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Guide to Butyl Valerate and Other Fruity
Esters in Fragrance Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146188#comparing-butyl-valerate-to-other-fruity-
esters-in-fragrance-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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